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Compound of Interest

Compound Name: 5-Bromo-8-methylquinolin-2-ol

CAS No.: 99455-07-9

Cat. No.: B1528392

Get Quote

Chemical Identity & Tautomerism
Compound: 5-Bromo-8-methylquinolin-2-ol Synonyms: 5-Bromo-8-methylcarbostyril; 5-

Bromo-8-methylquinolin-2(1H)-one CAS Number:Note: This specific isomer is often not

indexed in public registries.[1][2] It is frequently sourced via custom synthesis or catalog

numbers (e.g., BLD Pharm BD216590).[1][2] Primary Precursor CAS: 39478-78-9 (5-Bromo-2-

methylaniline)[1][3][4][5][6]
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Property Value

Molecular Formula C₁₀H₈BrNO

Molecular Weight 238.08 g/mol

Exact Mass 236.9789

SMILES CC1=C2N=C(O)C=CC2=C(Br)C=C1

InChI Key
(Predicted) REIFWJGDIKRUSB-UHFFFAOYSA-

N

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water

The Tautomeric Equilibrium
Researchers must recognize that this compound exists in a tautomeric equilibrium between the

enol form (2-ol) and the keto form (2-one).[1][2] In solution (especially polar solvents like

DMSO) and the solid state, the quinolin-2(1H)-one (amide) tautomer often predominates.[1][2]

This impacts NMR interpretation, where the C2 signal typically appears as a carbonyl (~160-

165 ppm) rather than an aromatic C-O.[1][2]

Figure 1: Tautomeric equilibrium critical for spectral analysis.
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Synthesis Protocol: The Pechmann-Duisberg
Method
Since commercial availability is sporadic, the most reliable access is via de novo synthesis.[1]

[2] The Pechmann-Duisberg modification of the Pechmann condensation is the preferred route,
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utilizing 5-bromo-2-methylaniline and malic acid.[1][2] This method generates formylacetic acid

in situ, which condenses with the aniline to form the quinolone ring.[1][2]

Reaction Scheme
Precursor: 5-Bromo-2-methylaniline (CAS 39478-78-9).[1][2][4][6]

Reagent: L-Malic acid (Source of C3-C4 fragment).[1][2]

Catalyst/Solvent: Concentrated Sulfuric Acid (H₂SO₄).[1][2][7]

Figure 2: Acid-catalyzed cyclization pathway.
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[1][2]

Step-by-Step Methodology
Safety Note: This reaction evolves carbon monoxide (CO).[1][2] Perform exclusively in a high-

efficiency fume hood.[1][2]

Preparation: In a 250 mL round-bottom flask, dissolve 5-bromo-2-methylaniline (10.0 mmol)

in concentrated H₂SO₄ (15 mL). The solution may darken.
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Addition: Add L-malic acid (11.0 mmol, 1.1 eq) in small portions to control foaming.

Cyclization: Heat the mixture to 90–100°C for 2–3 hours. Monitor the evolution of gas (CO).

[1][2] The cessation of bubbling typically indicates reaction completion.[1][2]

Quenching: Cool the reaction mixture to room temperature. Pour slowly onto crushed ice

(100 g) with vigorous stirring. The quinolin-2-ol is weakly acidic/amphoteric and may

precipitate as a salt or free solid depending on pH.[1][2]

Isolation: Neutralize the slurry carefully with 25% NaOH or NH₄OH to pH ~7. The product will

precipitate as an off-white solid.[1][2]

Purification: Filter the crude solid. Wash with cold water (3x).[1][2] Recrystallize from ethanol

or acetic acid to obtain pure 5-bromo-8-methylquinolin-2-ol.[1][2]

Validation Checkpoint:

¹H NMR (DMSO-d₆): Look for the disappearance of the aniline NH₂ protons and the

appearance of the alkene protons of the quinolone ring (typically doublets around 6.5 and

7.9 ppm, J ~9.5 Hz).[1][2]

Applications in Drug Discovery
This scaffold is a "privileged structure" in medicinal chemistry, particularly for:

Kinase Inhibition: The 2-quinolinone core mimics the adenine ring of ATP, allowing it to bind

to the hinge region of kinase enzymes.[1][2] The 5-bromo position allows for further

functionalization via Suzuki-Miyaura coupling (to add aryl groups) or Buchwald-Hartwig

amination.[1]

Fragment-Based Drug Design (FBDD): The 8-methyl group provides a steric handle that can

induce atropisomerism or fill hydrophobic pockets (e.g., the "gatekeeper" region in kinases).

[1][2]

Antibacterial Agents: Halogenated quinolinols are structurally related to ciprofloxacin

precursors and clioquinol, exhibiting metal-chelating properties (Mg²⁺, Zn²⁺) essential for

bacterial enzyme inhibition.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.benchchem.com/product/b1528392/docs?utm_src=pdf-body#5-bromo-8-methylquinolin-2-ol-technical-specifications-synthesis-guide-1-2
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.bldpharm.com/products/261000-93-5.html
https://www.bldpharm.com/products/89446-19-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety & Handling
GHS Classification: Warning.[1][2][6]

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2] Irrit.).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The 2-hydroxy group

makes the compound susceptible to oxidation or dimerization if exposed to light and air for

prolonged periods.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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